N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide
Overview
Description
N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, commonly known as BAC, is a chemical compound that has been extensively studied for its potential use in scientific research. BAC is a potent and selective inhibitor of the neuronal nicotinic acetylcholine receptor (nAChR) and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
BAC acts as a competitive antagonist of the N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, binding to the receptor and preventing the binding of acetylcholine. This results in a decrease in the activity of the receptor and a corresponding decrease in the release of neurotransmitters.
Biochemical and Physiological Effects:
BAC has been shown to have a variety of biochemical and physiological effects, including a decrease in the release of dopamine and norepinephrine in the brain, a decrease in the activity of the sympathetic nervous system, and a decrease in the release of insulin from the pancreas.
Advantages and Limitations for Lab Experiments
BAC has several advantages for use in lab experiments, including its high potency and selectivity for the N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, as well as its ability to penetrate the blood-brain barrier. However, its use is limited by its potential toxicity and the need for careful dosing and monitoring.
Future Directions
There are several potential future directions for research on BAC, including its use in the study of addiction and the development of new therapies for neurological disorders. Additionally, further research is needed to better understand the mechanisms underlying its biochemical and physiological effects and to develop safer and more effective dosing strategies.
Scientific Research Applications
BAC has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective inhibitor of the N-(4-bromo-3-chlorophenyl)-2-(4-methyl-1-piperidinyl)acetamide, which is involved in a variety of physiological processes, including synaptic transmission, learning and memory, and addiction.
properties
IUPAC Name |
N-(4-bromo-3-chlorophenyl)-2-(4-methylpiperidin-1-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrClN2O/c1-10-4-6-18(7-5-10)9-14(19)17-11-2-3-12(15)13(16)8-11/h2-3,8,10H,4-7,9H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEAXMTDCTPQQEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC(=O)NC2=CC(=C(C=C2)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.